Cas no 203505-82-2 ((2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid)
(2E)-3-[2-(Dimethylamino)pyrimidin-5-yl]prop-2-enoic acid is a pyrimidine-based α,β-unsaturated carboxylic acid derivative, notable for its conjugated double bond system and functionalized heterocyclic core. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-rich pyrimidine ring and reactive acrylate moiety, make it valuable for Michael additions, cycloadditions, and other C–C bond-forming reactions. The dimethylamino group enhances solubility and modulates electronic properties, facilitating further derivatization. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in medicinal chemistry, it is often employed in the design of kinase inhibitors and bioactive molecules.
![(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid structure](https://ossimg.kuujia.com/scimg/204000/203505-82-2x500.png)
203505-82-2 structure
Product Name:(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid
CAS No:203505-82-2
MF:C9H11N3O2
MW:193.202541589737
MDL:MFCD08059847
CID:909619
PubChem ID:329775860
Update Time:2025-10-31
(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(2-(Dimethylamino)pyrimidin-5-yl)acrylic acid
- (2E)-3-[2-(Dimethylamino)pyrimidin-5-yl]acrylic acid
- (2E)-3-[2-(dimethylamino)pyrimidin-5-yl]acrylic acid(SALTDATA: FREE)
- 3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid
- (2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid
- AKOS000283863
- (2E)-3-[2-(Dimethylamino)-5-pyrimidinyl]acrylic acid
- MFCD08059847
- (E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid
- CS-0449337
- (2E)-3-[2-(Dimethylamino)pyrimidin-5-yl]acrylic acid, AldrichCPR
- ASISCHEM C63423
- SCHEMBL23631141
- 2-Propenoic acid, 3-[2-(dimethylamino)-5-pyrimidinyl]-, (2E)-
- (E)-3-(2-(DIMETHYLAMINO)PYRIMIDIN-5-YL)ACRYLICACID
- 3-(2-(dimethylamino)pyrimidin-5-yl)acrylic acid
- BS-35811
- DB-353306
- 203505-82-2
-
- MDL： MFCD08059847
- Inchi： 1S/C9H11N3O2/c1-12(2)9-10-5-7(6-11-9)3-4-8(13)14/h3-6H,1-2H3,(H,13,14)/b4-3+
- InChI Key： VZFHNNOWTJQTQD-ONEGZZNKSA-N
- SMILES： OC(/C=C/C1C=NC(=NC=1)N(C)C)=O
Computed Properties
- Exact Mass: 193.08500
- Monoisotopic Mass: 193.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.3Ų
Experimental Properties
- Density: 1.292
- Boiling Point: 385.4°C at 760 mmHg
- Flash Point: 186.9°C
- Refractive Index: 1.645
- PSA: 66.32000
- LogP: 0.64040
(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB216831-1 g |
(2E)-3-[2-(Dimethylamino)-5-pyrimidinyl]acrylic acid; 95% |
203505-82-2 | 1g |
€88.60 | 2023-01-27 | ||
| abcr | AB216831-5 g |
(2E)-3-[2-(Dimethylamino)-5-pyrimidinyl]acrylic acid; 95% |
203505-82-2 | 5g |
€176.30 | 2023-01-27 | ||
| abcr | AB216831-10 g |
(2E)-3-[2-(Dimethylamino)-5-pyrimidinyl]acrylic acid; 95% |
203505-82-2 | 10g |
€255.40 | 2023-01-27 | ||
| abcr | AB216831-25 g |
(2E)-3-[2-(Dimethylamino)-5-pyrimidinyl]acrylic acid; 95% |
203505-82-2 | 25g |
€339.70 | 2022-03-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CBR00579-1G |
(2E)-3-[2-(Dimethylamino)pyrimidin-5-yl]acrylic acid |
203505-82-2 | 1g |
¥1393.87 | 2023-11-14 | ||
| TRC | D472488-10mg |
(2E)-3-[2-(Dimethylamino)pyrimidin-5-yl]acrylic Acid |
203505-82-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D472488-50mg |
(2E)-3-[2-(Dimethylamino)pyrimidin-5-yl]acrylic Acid |
203505-82-2 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D472488-100mg |
(2E)-3-[2-(Dimethylamino)pyrimidin-5-yl]acrylic Acid |
203505-82-2 | 100mg |
$ 80.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6019-100MG |
(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid |
203505-82-2 | 95% | 100MG |
￥ 1,570.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6019-250MG |
(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid |
203505-82-2 | 95% | 250MG |
￥ 2,508.00 | 2023-03-15 |
(2E)-3-[2-(dimethylamino)pyrimidin-5-yl]prop-2-enoic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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